(3E)-2-oxohex-3-enedioic acid

• Molecular Formula: C6H6O5
• Molecular Weight: 158.11 g/mol
• IUPAC Name: (E)-2-oxohex-3-enedioic acid
• InChI: InChI=1S/C6H6O5/c7-4(6(10)11)2-1-3-5(8)9/h1-2H,3H2,(H,8,9)(H,10,11)/b2-1+
• InChI Key: QTHJXLFFFTVYJC-OWOJBTEDSA-N
• Isomeric SMILES: C(/C=C/C(=O)C(=O)O)C(=O)O
• SMILES: C(C=CC(=O)C(=O)O)C(=O)O

Description

2-oxohex-3-enedioic acid is the oxo dicarboxylic acid that is hex-3-enedioic acid oxo-substituted at C-2;  the stereochemistry of the C=C double bond is unspecified. It is a conjugate acid of a 2-oxohex-3-enedioate.

Scientific Research Applications

Synthesis and Intermediates

(3E)-2-oxohex-3-enedioic acid is an intermediate in the synthesis of various chemical compounds. Its applications include:

• Synthesis of Gly-Gly cis Olefin Isostere : It is a key intermediate in synthesizing (z)-5-amino-3-pentenoic acid, a Gly-Gly cis olefin isostere. This synthesis involves a series of oxidations, starting with selective mono epoxidation and followed by periodate oxidation and Jones oxidation (Perlman & Albeck, 2000).

• Role in Synthesizing Abscisic Acid : It plays a part in synthesizing (±)-abscisic acid, a plant hormone. This involves a series of steps including separation, acetylation, and various chemical reactions to produce the final compound (Cornforth, Hawes, & Mallaby, 1992).

Chemical Behavior and Properties

Understanding the chemical behavior of this compound is crucial in its applications:

• Studying Chemical Reactions : Research on the reaction between ethanedioyl (oxalyl) dihalides and Ag2C2O4 provides insights into the chemical behavior of related compounds, contributing to the understanding of this compound's properties (Strazzolini, Gambi, Giumanini, & Vančik, 1998).

• Synthesis and Stereochemistry Studies : Investigations into the synthesis and stereochemistry of derivatives provide insights into the properties of this compound and its potential in various chemical applications (Brettle et al., 1973).

Biochemical and Biological Applications

This compound is also relevant in biochemical and biological studies:

• Identification in Human Urine : The detection of 3-oxodicarboxylic acids, including 3-oxohexanedioic acid, in human urine via gas chromatography-mass spectrometry, reflects its potential role in human metabolism and health studies (Svendsen, Sydnes, & Whist, 1988).

• High Production of 3-Hydroxypropionic Acid : In Klebsiella pneumoniae, systematic optimization of glycerol metabolism led to high-yield production of 3-Hydroxypropionic acid, showing potential for this compound in microbial production systems (Li, Wang, Ge, & Tian, 2016).

Other Relevant Studies

Additional studies provide a broader understanding of its applications:

• Preparation Methods : Research into the preparation of hexanedioic acid using sulfuric acid as an oxidant adds to the knowledge base for producing and utilizing this compound and related compounds (Chu, 2000).

• Chemoenzymatic Synthesis : The chemoenzymatic synthesis of δ-Keto β-Hydroxy Esters, serving as intermediates for preparing statins, highlights another potential application area for this compound (Tartaggia et al., 2016).